Cas no 1806898-77-0 (2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde
• CAS No: 1806898-77-0
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4857184
• Update Time: 2025-05-21

2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-6-2-4(7(9)10)8(11)12-5(6)3-13/h2-3,7H,1H3,(H2,11,12)
• InChI Key： DKPHFNVQFSSKKU-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C=O)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde

2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806898-77-0): A Versatile Building Block in Modern Organic Synthesis

2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806898-77-0) is a highly specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted pyridine aldehyde serves as a crucial intermediate in the synthesis of various biologically active compounds, particularly in the development of novel drug candidates and crop protection agents.

The unique structural features of this compound – including the 2-amino group, difluoromethyl moiety, and aldehyde functionality – make it exceptionally valuable for medicinal chemistry applications. Recent studies highlight its potential in addressing current challenges in drug discovery, such as improving metabolic stability and enhancing target binding affinity through strategic fluorine incorporation.

From a synthetic chemistry perspective, 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde offers multiple reactive sites for further derivatization. The aldehyde group at position 6 readily participates in condensation reactions, while the amino group at position 2 can be acylated or alkylated to create diverse molecular architectures. This versatility aligns perfectly with current trends in fragment-based drug design and combinatorial chemistry approaches.

In the context of current pharmaceutical research trends, this compound has shown particular promise in the development of kinase inhibitors and GPCR modulators. The difluoromethyl-pyridine core has demonstrated excellent pharmacokinetic properties in preclinical studies, addressing common issues like poor solubility and rapid metabolism that often plague drug candidates. Researchers are particularly interested in its potential applications for CNS-targeted therapies and anti-inflammatory agents.

The agrochemical industry has also recognized the value of 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde as a precursor for novel pesticides and herbicides. The difluoromethyl group enhances the biological activity of resulting compounds while maintaining favorable environmental profiles – a critical consideration in modern crop protection strategies. Recent patent literature reveals several applications in developing next-generation fungicides with improved efficacy against resistant strains.

From a commercial availability standpoint, CAS 1806898-77-0 is typically supplied as a high-purity crystalline solid with excellent stability under standard storage conditions. The compound's relatively straightforward synthesis from commercially available starting materials has made it increasingly accessible to research laboratories worldwide. Current market analysis indicates growing demand for this specialty chemical, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Quality control specifications for 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde typically include rigorous HPLC purity assessment (>98%), thorough characterization by NMR and mass spectrometry, and careful monitoring of moisture content. These stringent standards ensure reliable performance in sensitive synthetic applications where trace impurities could significantly impact reaction outcomes.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for amino-aldehyde derivatives. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with CAS 1806898-77-0. The compound's stability profile suggests minimal special storage requirements beyond protection from light and moisture.

Future research directions for 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's modular structure makes it particularly suitable for these cutting-edge approaches that are revolutionizing drug discovery paradigms.

For synthetic chemists interested in working with this building block, recent literature reports several efficient synthetic routes to 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde, with most approaches starting from readily available pyridine precursors. Optimization of these methods continues to be an active area of research, particularly focusing on improving yields and scalability for industrial applications.

The growing importance of fluorine in medicinal chemistry ensures that difluoromethyl-substituted heterocycles like this compound will remain valuable tools for researchers. As the pharmaceutical industry increasingly prioritizes compounds with improved metabolic stability and membrane permeability, the unique properties imparted by the difluoromethyl group make this aldehyde derivative particularly attractive for future drug development efforts.

In conclusion, 2-Amino-3-(difluoromethyl)-5-methoxypyridine-6-carboxaldehyde (CAS No. 1806898-77-0) represents a sophisticated chemical building block with wide-ranging applications in life sciences research. Its combination of reactive functional groups and fluorinated architecture positions it as a key player in addressing current challenges in drug discovery and agrochemical development, making it a compound of significant interest to both academic and industrial researchers.